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Compound of Interest

Compound Name: BVT 2733

Cat. No.: B1668147 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of BVT 2733, a selective inhibitor of 11β-

hydroxysteroid dehydrogenase type 1 (11β-HSD1). This document details its chemical

properties, mechanism of action, and summarizes key experimental findings and

methodologies.

Core Compound Information
Parameter Value Reference

CAS Number 376640-41-4 [1][2][3][4][5][6]

Molecular Weight 428.96 g/mol [2][3]

Molecular Formula C₁₇H₂₁ClN₄O₃S₂ [2]

Note: The hydrochloride salt of BVT 2733 has a molecular weight of 465.42 g/mol .[7]

Mechanism of Action and Signaling Pathway
BVT 2733 is a potent and selective, orally active, non-steroidal inhibitor of 11β-hydroxysteroid

dehydrogenase type 1 (11β-HSD1).[6][7] This enzyme is crucial in the tissue-specific regulation

of glucocorticoid levels, catalyzing the conversion of inactive cortisone to active cortisol. By

inhibiting 11β-HSD1, BVT 2733 effectively reduces the intracellular concentration of active

glucocorticoids in target tissues such as adipose tissue and liver.
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The inhibition of 11β-HSD1 by BVT 2733 has significant downstream effects, particularly in the

context of inflammation and metabolic disorders. Elevated 11β-HSD1 activity is associated with

increased pro-inflammatory signaling. The expression of 11β-HSD1 itself is induced by pro-

inflammatory cytokines like TNF-α and IL-1β, a process mediated by transcription factors such

as NF-κB and C/EBPβ. BVT 2733, by blocking 11β-HSD1 activity, disrupts this cycle, leading to

a reduction in the expression of pro-inflammatory mediators including Monocyte

Chemoattractant Protein-1 (MCP-1), Interleukin-6 (IL-6), and Tumor Necrosis Factor-alpha

(TNF-α).
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BVT 2733 Mechanism of Action
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In Vitro Experimental Workflow

Cell Culture

Treatment

Analysis

Culture J774A.1 macrophages

Pre-treat with BVT 2733 (25-100 µM)

Step 1

Induce inflammation with LPS or Palmitate

Step 2

Incubate for 24 hours

Step 3

Collect supernatant for ELISA (MCP-1, IL-6)

Step 4a

Lyse cells and extract RNA

Step 4b

Perform RT-qPCR for MCP-1, IL-6, TNF-α mRNA

Step 5
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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